Cas no 35988-42-2 (Carboxyatractylate)

• Product Name: Carboxyatractylate
• CAS No: 35988-42-2
• MF: C₃₁H₄₄K₂O₁₈S₂
• MW: 846.996870994568
• CID: 306740
• PubChem ID: 108174
• Update Time: 2024-10-30

Carboxyatractylate Chemical and Physical Properties

Names and Identifiers

• Kaur-16-ene-18,19-dioicacid, 15-hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-a-D-glucopyranosyl]oxy]-, (2b,15a)-
• LogP
• C-ATR
• CID 132285233
• Carboxyatractylate
• Carboxyatractyloside Potassium Salt
• Carboxyatractyloside (potassium salt)
• 15-hydroxy-7-[6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulfooxyoxan-2-yl]oxy-9-methyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5,5-dicarboxylic acid
• 15-hydroxy-2-{[2-o-(3-methylbutanoyl)-3,4-di-o-sulfohexopyranosyl]oxy}kaur-16-ene-18,19-dioic acid
• 77228-71-8
• DTXSID30865669
• 35988-42-2
• Kaur-16-ene-18,19-dioic acid, 15-hydroxy-2-((2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-alpha-D-glucopyranosyl)oxy)-, (2beta,15alpha)-
• (1R,7S,9R,10S,13S,15S)-15-hydroxy-7-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulfooxyoxan-2-yl]oxy-9-methyl-14-methylidenetetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecane-5,5-dicarboxylic acid

• Inchi： 1S/C31H46O18S2.2K/c1-14(2)9-21(33)47-24-23(49-51(42,43)44)22(48-50(39,40)41)18(13-32)46-26(24)45-17-11-29(4)19-6-5-16-10-30(19,25(34)15(16)3)8-7-20(29)31(12-17,27(35)36)28(37)38;;/h14,16-20,22-26,32,34H,3,5-13H2,1-2,4H3,(H,35,36)(H,37,38)(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/t16-,17+,18-,19+,20+,22-,23+,24-,25+,26+,29+,30-;;/m1../s1
• InChI Key： FPJGZZYAZUKPAD-AOBWAYCDSA-L
• SMILES： [K+].[K+].S(=O)(=O)(O)O[C@H]1[C@@H]([C@@H](CO)O[C@@H]([C@@H]1OC(CC(C)C)=O)O[C@@H]1CC(C(=O)[O-])(C(=O)[O-])[C@H]2CC[C@]34[C@H](C(=C)[C@H](CC[C@H]3[C@]2(C)C1)C4)O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 770.21255696 g/mol
• Monoisotopic Mass: 770.21255696 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 51
• Rotatable Bond Count: 13
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 304
• Molecular Weight: 770.8

Experimental Properties

• Density: 1.58
• Refractive Index: 1.62

Carboxyatractylate Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides